Cas no 1638221-37-0 (2-[3-(1-Aminoethyl)-1H-1,2,4-triazol-5-yl]acetic acid;dihydrochloride)

• Product Name: 2-[3-(1-Aminoethyl)-1H-1,2,4-triazol-5-yl]acetic acid;dihydrochloride
• CAS No: 1638221-37-0
• MF: C₆H₁₂Cl₂N₄O₂
• MW: 243.09107875824
• CID: 4702711
• Update Time: 2023-08-15

2-[3-(1-Aminoethyl)-1H-1,2,4-triazol-5-yl]acetic acid;dihydrochloride Chemical and Physical Properties

Names and Identifiers

• [5-(1-Aminoethyl)-4H-1,2,4-triazol-3-yl]acetic acid dihydrochloride
• 2-[3-(1-Aminoethyl)-1H-1,2,4-triazol-5-yl]acetic acid;dihydrochloride

• Inchi： 1S/C6H10N4O2.2ClH/c1-3(7)6-8-4(9-10-6)2-5(11)12;;/h3H,2,7H2,1H3,(H,11,12)(H,8,9,10);2*1H
• InChI Key： GLGCJBSMPGSKEH-UHFFFAOYSA-N
• SMILES： Cl.Cl.OC(CC1NN=C(C(C)N)N=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 175
• Topological Polar Surface Area: 105